Cas no 2008727-54-4 (tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate)
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-796959
- 2008727-54-4
- tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate
-
- Inchi: 1S/C13H17NO4/c1-5-10(15)11-7-6-9(17-11)8-14-12(16)18-13(2,3)4/h5-7H,1,8H2,2-4H3,(H,14,16)
- InChI Key: HUUTZICECDASNM-UHFFFAOYSA-N
- SMILES: O(C(NCC1=CC=C(C(C=C)=O)O1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 68.5Ų
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796959-1.0g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 1.0g |
$1129.0 | 2024-05-22 | |
| Enamine | EN300-796959-0.05g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 0.05g |
$948.0 | 2024-05-22 | |
| Enamine | EN300-796959-0.1g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 0.1g |
$993.0 | 2024-05-22 | |
| Enamine | EN300-796959-0.25g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 0.25g |
$1038.0 | 2024-05-22 | |
| Enamine | EN300-796959-0.5g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 0.5g |
$1084.0 | 2024-05-22 | |
| Enamine | EN300-796959-2.5g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 2.5g |
$2211.0 | 2024-05-22 | |
| Enamine | EN300-796959-5.0g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 5.0g |
$3273.0 | 2024-05-22 | |
| Enamine | EN300-796959-10.0g |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate |
2008727-54-4 | 95% | 10.0g |
$4852.0 | 2024-05-22 |
tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate
Professional Introduction to Compound with CAS No. 2008727-54-4 and Product Name: tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate
The compound with the CAS number 2008727-54-4 and the product name tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.
At the core of this compound's structure lies a furan moiety, which is a five-membered heterocyclic ring containing one oxygen atom. The presence of the prop-2-enoyl group attached to the furan ring introduces a double bond, enhancing the molecule's reactivity and versatility. This structural feature is particularly intriguing for researchers exploring novel synthetic pathways and bioactive molecules.
The carbamate functional group in the molecule's name, specifically N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate, plays a crucial role in determining its chemical behavior. Carbamates are known for their broad spectrum of biological activities, including insecticidal, herbicidal, and pharmaceutical properties. The tert-butyl group further modifies the molecule, influencing its stability and solubility characteristics.
Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their ability to interact with biological targets in unique ways. The 5-(prop-2-enoyl)furan-2-yl moiety in this compound is particularly noteworthy, as it has been shown to exhibit promising pharmacological effects. Research indicates that such structures can serve as effective scaffolds for developing new therapeutic agents.
In the context of drug discovery, the compound's potential lies in its ability to modulate biological pathways associated with various diseases. The combination of the furan ring, prop-2-enoyl group, and carbamate moiety creates a multifaceted molecular entity that can interact with multiple targets. This polypharmacophoric nature makes it an attractive candidate for further investigation.
One of the most exciting aspects of this compound is its potential application in neurological disorders. Preliminary research suggests that derivatives of this structure may have neuroprotective properties, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier is a critical factor that warrants further exploration.
Another area of interest is the compound's potential role in anti-inflammatory therapies. Inflammation is a hallmark of many chronic diseases, and developing novel anti-inflammatory agents remains a priority in pharmaceutical research. The unique structural features of this compound may enable it to interact with inflammatory pathways in a way that conventional drugs cannot.
The synthesis of tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate presents both challenges and opportunities for chemists. The presence of multiple reactive sites requires careful optimization to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.
Future research directions may include exploring derivatives of this compound to enhance its pharmacological properties further. By modifying specific structural elements, researchers can fine-tune the molecule's activity profile, potentially leading to more effective therapeutic agents. Collaborative efforts between synthetic chemists and biologists will be essential in realizing this vision.
The development of new pharmaceuticals is a lengthy and complex process, but compounds like tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate offer hope for innovative treatments in the future. Their unique structural features and promising biological activities make them valuable tools for researchers working on cutting-edge therapies. As our understanding of molecular interactions continues to grow, so too will our ability to harness these compounds for medical benefit.
2008727-54-4 (tert-butyl N-{[5-(prop-2-enoyl)furan-2-yl]methyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)